1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid

Specification

• CAS No.: 16224-86-5
• Molecular Formula: C11H10O4
• Molecular Weight: 206.197
• IUPAC Name: 1,1-dimethyl-3-oxo-2-benzofuran-4-carboxylic acid
• Standard InChI: InChI=1S/C11H10O4/c1-11(2)7-5-3-4-6(9(12)13)8(7)10(14)15-11/h3-5H,1-2H3,(H,12,13)
• Standard InChI Key: XQCLRXZPFMPKDQ-UHFFFAOYSA-N
• SMILES: CC1(C2=CC=CC(=C2C(=O)O1)C(=O)O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid belongs to the class of substituted benzofurans. Its molecular formula is $\text{C}_{11}\text{H}_{10}\text{O}_{4}$, with a molecular weight of 206.19 g/mol. The structure comprises a benzofuran core substituted with methyl groups at the 1-position, a ketone at the 3-position, and a carboxylic acid at the 4-position. The presence of these functional groups influences its reactivity, solubility, and intermolecular interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{10}\text{O}_{4}$
Molecular Weight	206.19 g/mol
CAS Number	16224-86-5
LogP (Partition Coefficient)	2.21 (estimated)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3

While experimental data on melting point, boiling point, and solubility remain unreported in available literature, its estimated LogP value suggests moderate lipophilicity, which may influence its pharmacokinetic behavior in biological systems.

Synthesis and Industrial Production

Synthetic Routes

• Ring Formation: Construction of the benzofuran core via cyclization of phenolic precursors.

• Functionalization: Introduction of methyl groups via alkylation and oxidation to install the ketone moiety.

• Carboxylic Acid Installation: Oxidation or carboxylation reactions to position the carboxylic acid group.

Applications in Pharmaceutical Research

Hazard	Precautionary Measure
Skin Contact	Wash with soap and water; remove contaminated clothing
Eye Exposure	Rinse cautiously with water for several minutes; remove contact lenses if present
Inhalation	Move to fresh air; seek medical attention if breathing difficulties arise
Storage	Store at -20°C for long-term stability; keep container tightly sealed in dry conditions

Environmental Considerations

Waste disposal must comply with local regulations. Incineration or treatment by licensed waste management facilities is recommended to prevent environmental contamination.

Supplier	Packaging	Purity	Price (USD)	Update Date
TRC	2.5 mg	98%	$45	2021-12-16
AK Scientific	100 mg	98%	$553	2021-12-16
BIOFOUNT	5 mg	98%	¥798	2023-07-28

Geographic availability is concentrated in China, with Block Chemical Technology and Shanghai Haohong Pharmaceutical Co., Ltd. being prominent suppliers.